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Compound of Interest

Compound Name: Didodecyiphenol

Cat. No.: B15345833

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties
and safety information for didodecylphenol. The following sections detail its chemical identity,
physicochemical properties, toxicological profile, and environmental impact. This document is
intended to serve as a core resource for professionals working with this compound, offering
readily accessible data and illustrative workflows for safety and handling.

Chemical Identification and Properties

Didodecylphenol is a chemical compound that belongs to the alkylphenol family. It is
characterized by a phenol ring substituted with two dodecyl groups. The specific isomer and
the branched or linear nature of the dodecyl chains can vary, leading to different CAS numbers
for related substances. The primary CAS number for the general didodecylphenol is provided
below.

CAS Number: 25482-47-7[1]

Physicochemical Properties

The physical and chemical properties of didodecylphenol are crucial for understanding its
behavior in various experimental and environmental settings. These properties are summarized
in the table below.
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Property Value Reference
Molecular Formula C30H540 [1]
Molecular Weight 430.76 g/mol [1]
Appearance Viscous oily liquid at 20°C [2]
Vapor Pressure 0.009 Pa at 20°C [2]

31 pg/L at 22°C (for main
Water Solubility components); 2.1 mg/L (for [2]

bulk commercial material)

Log Octanol-Water Partition
o 7.14 [2]
Coefficient (Log Kow)

Safety and Toxicology

The safety profile of didodecylphenol is a critical consideration for its handling and use in
research and development. The compound is classified as hazardous, with the potential to
cause severe skin and eye damage and suspected reproductive toxicity.

SHS H | Classificati

Hazard Class Category Hazard Statement

. . . Causes severe skin burns and
Skin Corrosion/Irritation 1C
eye damage

Serious Eye Damage/Eye )
Causes serious eye damage

Irritation
) L May damage fertility or the
Reproductive Toxicity 1B/2 )
unborn child
Acute Aquatic Hazard 1 Very toxic to aquatic life
) ) Very toxic to aquatic life with
Chronic Aquatic Hazard 1 _
long lasting effects
Source:[3]
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Toxicological Data

The following table summarizes key toxicological endpoints for dodecylphenol and its branched
isomers, which are often used as read-across data.

Endpoint Species Route Value Reference
Acute Oral LD50 > 2,000
. Rat Oral [3]
Toxicity mg/kg
Acute Dermal ) LD50 > 2,000
o Rabbit Dermal [3][4]
Toxicity mg/kg
Skin Irritation Rabbit Dermal Corrosive [3][4]
Eye Irritation Rabbit Ocular Corrosive [31[4]

Experimental Protocols

Detailed experimental protocols for toxicological and environmental fate studies are often
based on standardized guidelines, such as those from the Organisation for Economic Co-
operation and Development (OECD). The following are representative methodologies for key
experiments.

Acute Oral Toxicity (Representative Protocol based on
OECD Guideline 401)

This protocol outlines the general procedure for determining the acute oral toxicity of a
substance.
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Preparation

Select healthy, young adult rats

:

Fast animals overnight prior to dosing

:

Prepare graded doses of didodecylphenol

Administration

Administer a single dose by oral gavage

Control group receives vehicle only

Obse$ation

Observe animals for mortality and clinical signs of toxicity

:

Record observations at 1, 4, 24 hours, and daily for 14 days

:

Measure body weights at regular intervals

Ana&sis

Perform gross necropsy on all animals

:

Calculate LD50 value

Click to download full resolution via product page

Acute Oral Toxicity Testing Workflow
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Environmental Fate: Biodegradation (Representative
Protocol)

This workflow illustrates the steps in assessing the biodegradability of didodecylphenol in an

aquatic environment.
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Experimental Setup

Prepare a defined aqueous mineral medium

l

Inoculate with microorganisms from a sewage treatment plant

,

Add didodecylphenol as the sole carbon source

Incubation

Incubate flasks in the dark at a constant temperature (e.g., 20-25°C)

Agitate continuously

Moniloring

Measure the decrease of dissolved organic carbon (DOC) or CO2 evolution over time

,

Take samples at regular intervals for 28 days

Data Analysis

Calculate the percentage of biodegradation

l

Determine if the substance is readily biodegradable

Click to download full resolution via product page

Aquatic Biodegradation Testing Workflow
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Environmental Fate and Ecotoxicity

Didodecylphenol is not readily biodegradable and has the potential to persist in the
environment, particularly in soil and sediment.[2] It is also very toxic to aquatic life with long-
lasting effects.

Environmental Fate Data
Parameter Value Reference

Not readily or inherently

Biodegradation _ 2]
biodegradable
. i Fish bioconcentration factor
Bioaccumulation [2]
(BCF) =823

) o Expected to partition mainly to
Environmental Distribution ) ) [2]
soil and sediment

e icity [

Endpoint Species Value Reference

. - Very toxic to aquatic
Acute Aquatic Toxicity - _ [2][3]
organisms

Predicted No-Effect Freshwater aquatic
_ , 0.04 pg/L [2]
Concentration (PNEC)  organisms

Handling and Safety Precautions

Due to its hazardous properties, strict safety measures must be followed when handling
didodecylphenol.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile rubber), and a lab coat or
coveralls.
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» Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory mask.

First Aid Measures

e If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

 In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with
plenty of water for at least 15 minutes. Seek immediate medical attention.

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

 If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Logical Relationship of Safety Data and Handling
Procedures

The following diagram illustrates the logical flow from the inherent properties of
didodecylphenol to the required safety and handling protocols.

Inherent Properties Handling and Safety Protocols

Toxicological Properties
(e.g., corrosive, reproductive toxicant)

Emergency Procedures
Risk Assessment

Physicochemical Properties >
(e.g., low water solubility)

Y

Hazard Identification

Exposure Assessment »{ Personal Protective Equipment (PPE)

Engineering Controls
(e.g., fume hood)
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From Properties to Safe Handling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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